Cas no 496916-77-9 (Benzenamine, 5-chloro-2-ethenyl-4-fluoro-)

• Product Name: Benzenamine, 5-chloro-2-ethenyl-4-fluoro-
• CAS No: 496916-77-9
• MF: C₈H₇ClFN
• MW: 171.599284410477
• CID: 1537684
• PubChem ID: 11229049
• Update Time: 2025-04-21

Benzenamine, 5-chloro-2-ethenyl-4-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 5-chloro-2-ethenyl-4-fluoro-
• 5-chloro-2-ethenyl-4-fluoroaniline
• 3-chloro-4-fluoro-6-vinylaniline
• Benzenamine,5-chloro-2-ethenyl-4-fluoro
• 496916-77-9
• DTXSID80459375

• Inchi： 1S/C8H7ClFN/c1-2-5-3-7(10)6(9)4-8(5)11/h2-4H,1,11H2
• InChI Key： JTIYJFVXZQDWTC-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C=C)=C(C=1)N)F

Computed Properties

• Exact Mass: 171.02500
• Monoisotopic Mass: 171.0251051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 3.28550